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Introduction
OX04529 is a highly potent, selective, and orally bioavailable agonist for the G protein-coupled

receptor 84 (GPR84).[1][2][3] GPR84 is predominantly expressed in immune cells, including

macrophages, neutrophils, and microglia, and has been implicated in inflammation, metabolic

disorders, and cancer.[4][5] Activation of GPR84 is known to modulate immune responses,

making it a potential therapeutic target. These application notes provide a detailed protocol for

the in vivo evaluation of OX04529 in a preclinical cancer model, based on existing literature for

GPR84 agonists.

GPR84 Signaling Pathway
GPR84 is a Gαi-coupled receptor. Upon activation by an agonist such as OX04529, the Gαi

subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine

monophosphate (cAMP) levels. Downstream of G protein activation, GPR84 signaling can also

involve the activation of the MAP kinase and PI3K-Akt pathways, which regulate cellular

functions like cytokine production, migration, and survival.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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